Cas no 477857-66-2 (5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine)

• Product Name: 5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine
• CAS No: 477857-66-2
• MF: C₁₇H₁₃ClN₂O
• MW: 296.75092291832
• CID: 5714571
• PubChem ID: 2767910
• Update Time: 2023-10-15

5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• MLS000327064
• AKOS005078878
• SMR000179672
• CHEMBL1387210
• 11P-391S
• 477857-66-2
• HMS2290G14
• 5-(4-chlorophenyl)-2-(4-methylphenoxy)pyrimidine
• Pyrimidine, 5-(4-chlorophenyl)-2-(4-methylphenoxy)-
• 5-(4-Chlorophenyl)-2-(4-methylphenoxy)pyrimidine

• Inchi： 1S/C17H13ClN2O/c1-12-2-8-16(9-3-12)21-17-19-10-14(11-20-17)13-4-6-15(18)7-5-13/h2-11H,1H3
• InChI Key： MAVKYVLMUUKCSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(N=C1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 296.0716407g/mol
• Monoisotopic Mass: 296.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 476.4±55.0 °C(Predicted)
• pka: 0.13±0.22(Predicted)